Cas no 2228985-82-6 (1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine)

• Product Name: 1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine
• CAS No: 2228985-82-6
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 6577323
• PubChem ID: 165702038
• Update Time: 2025-06-29

1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine
• EN300-1863386
• 2228985-82-6

• Inchi： 1S/C13H15N3/c1-16-12(13(14)7-8-13)9-11(15-16)10-5-3-2-4-6-10/h2-6,9H,7-8,14H2,1H3
• InChI Key： XMDJPJRPWAKLPK-UHFFFAOYSA-N
• SMILES： NC1(C2=CC(C3C=CC=CC=3)=NN2C)CC1

Computed Properties

• Exact Mass: 213.126597491g/mol
• Monoisotopic Mass: 213.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine

Introduction to 1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine (CAS No. 2228985-82-6)

1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry due to its promising biological activities and synthetic versatility. This heterocyclic amine, characterized by a cyclopropane ring fused with a pyrazole moiety, represents an intriguing scaffold for drug discovery. The compound’s molecular structure, featuring a 1-methyl-3-phenyl-1H-pyrazol core, contributes to its distinct chemical properties and potential applications in medicinal chemistry.

The CAS No. 2228985-82-6 identifier firmly establishes this compound within the chemical literature, facilitating its recognition and study in academic and industrial research settings. The cyclopropane unit, a three-membered cyclic alkane with significant ring strain, is known to enhance the metabolic stability and binding affinity of molecules when incorporated into drug candidates. This feature makes 1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine a particularly compelling candidate for further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic profiles and target interactions of such compounds with greater accuracy. The 1-methyl-3-phenyl-pyrazole moiety, in particular, has been shown to exhibit interactions with various biological receptors, suggesting potential therapeutic applications in areas such as inflammation, neurodegeneration, and cancer. These findings align with the growing interest in pyrazole derivatives as pharmacophores.

In the context of drug development, the synthesis of 1-(1-methyl-3-phenyl-cyclopropanamino)pyrazole presents both challenges and opportunities. The cyclopropane ring introduces steric constraints that must be carefully managed during synthetic routes to ensure high yields and purity. However, modern synthetic methodologies, including transition-metal-catalyzed reactions and organometallic chemistry, have provided innovative approaches to constructing this motif efficiently.

One of the most exciting aspects of this compound is its potential as a lead molecule for the development of novel therapeutics. Preclinical studies have begun to explore its interactions with enzymes and receptors implicated in various diseases. For instance, preliminary data suggest that derivatives of cyclopropanamino-pyrazole may modulate pathways involved in oxidative stress and cell signaling, offering a new direction for therapeutic intervention.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process of identifying promising candidates like CAS No. 2228985-82-6. By leveraging large datasets of biological activity and structural information, researchers can predict the potential efficacy of this compound against multiple targets simultaneously. This high-throughput screening approach has been instrumental in prioritizing molecules for further investigation.

The role of pyrazole derivatives in medicinal chemistry cannot be overstated. Their versatility as scaffolds allows for the creation of compounds with diverse biological activities while maintaining structural integrity. The presence of both aromatic and heterocyclic components in 1-(1-methyl)-3 phenyl-cyclopropanamino-pyrazole enhances its pharmacological profile by enabling multiple modes of interaction with biological systems.

As research continues to uncover new therapeutic targets and mechanisms, compounds like CAS No 2228985 82 6 will remain at the forefront of drug discovery efforts. Their unique structural features offer a rich foundation for medicinal chemists to design next-generation therapeutics with improved efficacy and reduced side effects. The cyclopropane ring’s inherent rigidity provides a stable platform for further derivatization, allowing researchers to fine-tune properties such as solubility and bioavailability.

The synthesis of complex molecules like (cyclopropanamino)pyrazole derivatives often requires multi-step processes involving advanced techniques such as cross-coupling reactions and cyclization strategies. Recent innovations in flow chemistry have also enabled more efficient production scales for these types of compounds without compromising purity or yield.

In conclusion,(cyclopropylamino)pyrazole CAS No 2228985 82 6 represents a significant advancement in pharmaceutical research due to its unique structural attributes and potential biological activities. Its development underscores the importance of interdisciplinary collaboration between organic chemists, computational biologists,and pharmacologists in bringing novel therapeutics from bench to bedside efficiently.